2-chloro-N-[5-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-chloro-N-[5-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H17ClN2OS/c1-15-11-13-17(14-12-15)21-20(16-7-3-2-4-8-16)25-23(28-21)26-22(27)18-9-5-6-10-19(18)24/h2-14H,1H3,(H,25,26,27)
• InChI Key: OIWKLSCDFGYTMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=C(S2)NC(=O)C3=CC=CC=C3Cl)C4=CC=CC=C4
• Molecular Formula: C23H17ClN2OS
• Molecular Weight: 404.9 g/mol

Description

2-chloro-N-[5-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-yl]benzamide is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. The compound belongs to the class of thiazole derivatives and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 2-chloro-N-[5-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-yl]benzamide is not fully understood. However, studies have suggested that the compound may exert its therapeutic effects by inhibiting specific enzymes and signaling pathways involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-[5-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-yl]benzamide has various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[5-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-yl]benzamide in lab experiments is its potential therapeutic applications. The compound has shown promising results in various studies and may be a viable candidate for further development. However, one limitation of using the compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of the compound.

Future Directions

There are several future directions for research on 2-chloro-N-[5-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-yl]benzamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and neurological disorders. Another direction is to study the compound's mechanism of action in more detail to better understand how it exerts its therapeutic effects. Additionally, further studies are needed to determine the safety and efficacy of the compound in human clinical trials.

Synthesis Methods

2-chloro-N-[5-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-yl]benzamide has been synthesized using various methods. One of the methods involves the reaction of 2-aminothiazole with 4-methylacetophenone and benzoyl chloride in the presence of a base. The resulting product is then chlorinated to obtain 2-chloro-N-[5-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-yl]benzamide.

Scientific Research Applications

2-chloro-N-[5-(4-methylphenyl)-4-phenyl-1,3-thiazol-2-yl]benzamide has shown potential therapeutic applications in scientific research. The compound has been studied for its anticancer, anti-inflammatory, and antimicrobial properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.